Cas no 2246892-47-5 (benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate)

Benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate is a boronate ester derivative widely used as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. Its key advantages include stability under ambient conditions, compatibility with a range of functional groups, and efficient reactivity in palladium-catalyzed transformations. The tetramethyl-1,3,2-dioxaborolane moiety enhances solubility in organic solvents, facilitating handling and purification. This compound is valuable in pharmaceutical and materials science research for constructing complex aromatic systems. Its well-defined structure and reliable performance make it a preferred choice for precise synthetic applications. Proper storage under inert conditions ensures long-term stability.
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate structure
2246892-47-5 structure
Product Name:benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
CAS No:2246892-47-5
MF:C21H26BNO4
MW:367.24644613266
CID:6028010
PubChem ID:165914151
Update Time:2025-06-11

benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • 2246892-47-5
    • benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
    • EN300-4738353
    • Inchi: 1S/C21H26BNO4/c1-20(2)21(3,4)27-22(26-20)17-12-9-13-18(14-17)23(5)19(24)25-15-16-10-7-6-8-11-16/h6-14H,15H2,1-5H3
    • InChI Key: YKUMDABNLVPUED-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC=C(C=2)N(C(=O)OCC2C=CC=CC=2)C)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 367.1954885g/mol
  • Monoisotopic Mass: 367.1954885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 502
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48Ų

benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-4738353-0.05g
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
2246892-47-5 95.0%
0.05g
$647.0 2025-03-15
Enamine
EN300-4738353-0.1g
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
2246892-47-5 95.0%
0.1g
$678.0 2025-03-15
Enamine
EN300-4738353-0.25g
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
2246892-47-5 95.0%
0.25g
$708.0 2025-03-15
Enamine
EN300-4738353-0.5g
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
2246892-47-5 95.0%
0.5g
$739.0 2025-03-15
Enamine
EN300-4738353-1.0g
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
2246892-47-5 95.0%
1.0g
$770.0 2025-03-15
Enamine
EN300-4738353-2.5g
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
2246892-47-5 95.0%
2.5g
$1509.0 2025-03-15
Enamine
EN300-4738353-5.0g
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
2246892-47-5 95.0%
5.0g
$2235.0 2025-03-15
Enamine
EN300-4738353-10.0g
benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
2246892-47-5 95.0%
10.0g
$3315.0 2025-03-15

benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate Related Literature

Additional information on benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

Benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 2246892-47-5): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 2246892-47-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of boronic esters, which are widely used in organic synthesis and drug discovery for their reactivity and functional group compatibility.

The molecular structure of benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate is characterized by a benzyl carbamate moiety linked to a substituted phenyl ring containing a tetramethyl-1,3,2-dioxaborolane group. The presence of the boronic ester functionality makes this compound particularly useful in Suzuki-Miyaura coupling reactions, which are fundamental in the synthesis of biologically active molecules.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the preparation of benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate. One such method involves the reaction of 3-bromobenzenamine with benzyl chloroformate to form the corresponding carbamate intermediate. Subsequent treatment with trimethylboroxine and methyllithium yields the desired boronic ester derivative. This synthetic approach not only provides high yields but also ensures excellent purity and stability of the final product.

In the context of medicinal chemistry, benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate has been explored for its potential as a building block in the synthesis of novel pharmaceuticals. Its boronic ester functionality can be readily converted to a boronic acid through hydrolysis, which can then participate in various coupling reactions to form complex molecular architectures. This versatility makes it an attractive candidate for the development of drugs targeting specific biological pathways.

One notable application of this compound is in the synthesis of boron-containing drugs for boron neutron capture therapy (BNCT). BNCT is a promising cancer treatment modality that involves the selective accumulation of boron-containing compounds in tumor cells followed by irradiation with low-energy neutrons. The boron atoms capture neutrons and undergo fission, releasing high-energy alpha particles that cause localized damage to cancer cells while sparing healthy tissue. Benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate can serve as a precursor for the synthesis of such boron-containing compounds, contributing to the advancement of BNCT as a viable therapeutic option.

Furthermore, recent studies have highlighted the role of boronic esters in modulating protein-protein interactions (PPIs). PPIs are critical for various cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. The ability of boronic esters to form reversible covalent bonds with specific amino acid residues makes them valuable tools for disrupting or stabilizing PPIs. Benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate can be tailored to target specific PPIs by modifying its functional groups, thereby opening new avenues for therapeutic intervention.

In addition to its applications in drug discovery and development, benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate has also found use in materials science. Boronic esters are known for their ability to form dynamic covalent bonds with diols and other multifunctional molecules. This property has been exploited in the design of self-healing materials and stimuli-responsive systems. For instance, incorporating this compound into polymer networks can endow them with self-repairing capabilities upon exposure to certain triggers such as heat or light.

The safety profile of benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate is another important consideration in its practical applications. While boronic esters are generally considered safe for use in laboratory settings when proper handling protocols are followed, it is crucial to conduct thorough toxicological evaluations before advancing any derivative into clinical trials or commercial products.

In conclusion, benzyl N-methyl-N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 2246892-47-5) represents a promising compound with diverse applications in medicinal chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers working on drug discovery, protein-protein interactions, and advanced materials development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.